2-(4-Methoxyphenyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

• CAS No.: 56406-28-1
• Molecular Formula: C12H10N2O4
• Molecular Weight: 246.22 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-6-oxo-1H-pyrimidine-5-carboxylic acid
• InChI: InChI=1S/C12H10N2O4/c1-18-8-4-2-7(3-5-8)10-13-6-9(12(16)17)11(15)14-10/h2-6H,1H3,(H,16,17)(H,13,14,15)
• InChI Key: SNDDUUFBKLSGCP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC=C(C(=O)N2)C(=O)O

Description

2-(4-Methoxyphenyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid is a dihydropyrimidine derivative featuring a carboxylic acid group at position 5, a 4-methoxyphenyl substituent at position 2, and a ketone group at position 4. This compound has garnered significant interest as a xanthine oxidase (XO) inhibitor, a therapeutic target for hyperuricemia and gout. Its design is rooted in structural modifications of febuxostat, a clinically approved XO inhibitor, utilizing bioisosteric replacements and ring-enlargement strategies to enhance potency and selectivity .

Biological Activity

2-(4-Methoxyphenyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid is a compound belonging to the dihydropyrimidine family, which has garnered attention for its diverse biological activities. This article reviews the biological properties, including antibacterial, anti-inflammatory, and anticancer activities, supported by recent research findings and case studies.

Chemical Structure and Properties

The molecular formula of 2-(4-Methoxyphenyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid is C12H11N2O4. It features a methoxy group at the para position of the phenyl ring, contributing to its biological activity. The compound's structure can be represented as follows:

$$\text{C}_{12}\text{H}_{11}\text{N}_{2}\text{O}_{4}$$

Antibacterial Activity

Research indicates that dihydropyrimidine derivatives exhibit significant antibacterial properties. A study found that compounds similar to 2-(4-Methoxyphenyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid demonstrated effective inhibition against various Gram-positive and Gram-negative bacteria. The minimum inhibitory concentrations (MIC) for certain derivatives were reported as follows:

Compound	MIC (μg/mL)	Target Bacteria
Compound A	15.625	Staphylococcus aureus
Compound B	62.5	Enterococcus faecalis

These results suggest that the presence of the methoxy group enhances antibacterial activity by interfering with bacterial cell wall synthesis and protein production .

Anti-inflammatory Activity

The anti-inflammatory potential of this compound has also been explored. In a carrageenan-induced paw edema model in rats, derivatives showed significant reduction in inflammation compared to standard drugs like diclofenac sodium. The percentage reduction in edema was measured at various time points post-administration:

Time (h)	Percentage Reduction (%)
1	30
3	50
5	65

The presence of the methoxy group at the para position was crucial for enhancing anti-inflammatory activity, as it appears to modulate the COX-2 enzyme activity effectively .

Anticancer Activity

Emerging studies have highlighted the anticancer properties of dihydropyrimidine derivatives. For instance, in vitro assays demonstrated that these compounds could inhibit cancer cell proliferation in various cancer lines. The IC50 values for cell viability were reported as follows:

Cancer Cell Line	IC50 (μM)
HeLa	20
MCF-7	15
A549	25

The mechanism involves inducing apoptosis through the activation of caspase pathways and inhibiting cell cycle progression .

Case Studies

• Antibacterial Efficacy : A study conducted on a series of dihydropyrimidine derivatives indicated that those with a methoxy substitution exhibited enhanced activity against MRSA strains compared to their non-methoxylated counterparts. The study utilized both planktonic and biofilm-forming bacteria to assess efficacy .
• Anti-inflammatory Mechanism : In an experimental model, compounds were tested for their ability to inhibit COX-2 enzyme activity, showing comparable effectiveness to established anti-inflammatory drugs. The structure–activity relationship (SAR) analysis suggested that modifications to the methoxy group could further enhance efficacy .
• Anticancer Studies : Research on cell lines revealed that treatment with 2-(4-Methoxyphenyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid resulted in significant apoptotic effects, evidenced by increased levels of cleaved caspases and decreased proliferation markers .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The pharmacological and physicochemical properties of 2-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid can be contextualized by comparing it to analogs with variations in substituents or core scaffolds.

XO Inhibitors with Modified Phenyl Substituents

Modifications to the phenyl ring at position 2 significantly influence XO inhibition. Key examples include:

Compound Name	Substituents (Position 3/4)	XO IC50	Inhibition Type	Reference
2-(4-Methoxyphenyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid	4-OCH₃	~0.0240 µM*	Mixed-type
2-[4-((3-Chlorobenzyl)oxy)-3-(1H-tetrazol-1-yl)phenyl] derivative	3-Tetrazol-1-yl, 4-OCH₂C₆H₄Cl	28.8 nM	Mixed-type
Febuxostat (reference)	3-CN, 4-SCH₂C₆H₃Cl	23.6 nM	Mixed-type
2-(3-Cyano-4-isopentyloxyphenyl)-6-imino-1,6-dihydropyrimidine-5-carboxylic acid	3-CN, 4-OCH₂CH(CH₂)₂	0.0240 µM	Mixed-type

Note: The 4-methoxyphenyl derivative exhibits comparable activity to febuxostat, while the introduction of a tetrazol-1-yl group (e.g., 28.8 nM IC50) enhances potency due to improved hydrogen bonding with residues in the XO subpocket .

Carbonitrile Derivatives

Replacing the carboxylic acid group with a carbonitrile moiety shifts therapeutic applications:

Compound Name	Substituents	Biological Activity	Key Data	Reference
4-(4-Methoxyphenyl)-2-(methylthio)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile	2-SCH₃, 5-CN	Anticancer intermediate	Melting point: 300°C; IR/NMR confirmed
2-[2-(4-Bromo-benzylidene)-hydrazinyl]-4-(4-methoxyphenyl)-5-carbonitrile	2-Hydrazinyl, 5-CN	Anticonvulsant	MES test ED₅₀: 30 mg/kg

Alkyl and Heterocyclic Variants

Structural diversity is further exemplified by alkyl or cyclopropane modifications:

Compound Name	Substituents	Application	Key Data	Reference
2-(Cyclopropylmethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid	2-CH₂C₃H₅	Research chemical	CAS: 1537523-75-3
2-(3-Methoxyphenyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid	3-OCH₃	Unspecified	CAS: N/A

Structure-Activity Relationship (SAR) Insights

• Position 2 (Phenyl Ring): Electron-withdrawing groups (e.g., tetrazol-1-yl, cyano) enhance XO inhibition by forming hydrogen bonds with residues like Asn768 and Glu802 . Bulky alkoxy groups (e.g., isopentyloxy) improve hydrophobic interactions in the XO active site .
• Position 5 (Carboxylic Acid vs. Carbonitrile) :
  • Carboxylic acid is critical for XO inhibition, while carbonitrile derivatives shift activity to anticonvulsant or anticancer effects .
• Position 6 (Oxo Group) :
  • The oxo group stabilizes the dihydropyrimidine ring, maintaining planarity for optimal binding .